Cas no 1806496-90-1 (4-(3-Chloropropyl)-2-(trifluoromethoxy)mandelic acid)

• Product Name: 4-(3-Chloropropyl)-2-(trifluoromethoxy)mandelic acid
• CAS No: 1806496-90-1
• MF: C₁₂H₁₂ClF₃O₄
• MW: 312.669493675232
• CID: 4939248
• Update Time: 2025-07-23

4-(3-Chloropropyl)-2-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloropropyl)-2-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H12ClF3O4/c13-5-1-2-7-3-4-8(10(17)11(18)19)9(6-7)20-12(14,15)16/h3-4,6,10,17H,1-2,5H2,(H,18,19)
• InChI Key： NTYDQKCYIZTDCT-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C(C(=O)O)O)=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 312.0376210 g/mol
• Monoisotopic Mass: 312.0376210 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8
• Molecular Weight: 312.67

Additional information on 4-(3-Chloropropyl)-2-(trifluoromethoxy)mandelic acid

Professional Introduction to 4-(3-Chloropropyl)-2-(trifluoromethoxy)mandelic Acid (CAS No. 1806496-90-1)

4-(3-Chloropropyl)-2-(trifluoromethoxy)mandelic acid is a specialized organic compound with a molecular formula that reflects its complex structural features. The compound is characterized by the presence of both a chloropropyl side chain and a trifluoromethoxy group, which contribute to its unique chemical properties and potential biological activities. This introduction delves into the compound's structure, synthesis, applications, and recent research findings, providing a comprehensive overview for professionals in the field of chemical and pharmaceutical sciences.

The molecular structure of 4-(3-Chloropropyl)-2-(trifluoromethoxy)mandelic acid consists of a mandelic acid backbone, which is a derivative of phenylacetic acid. The addition of the 3-chloropropyl group introduces a hydrophobic region, enhancing the compound's lipophilicity, while the trifluoromethoxy group increases its electron-withdrawing effects. This combination of functional groups makes the compound an interesting candidate for various applications, particularly in drug development and material science.

The synthesis of 4-(3-Chloropropyl)-2-(trifluoromethoxy)mandelic acid involves multiple steps, including functional group transformations and protection-deprotection strategies. The process typically begins with the preparation of mandelic acid derivatives, followed by chlorination and subsequent introduction of the 3-chloropropyl moiety. The final step involves the incorporation of the trifluoromethoxy group, often through nucleophilic substitution reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

In recent years, 4-(3-Chloropropyl)-2-(trifluoromethoxy)mandelic acid has garnered attention in pharmaceutical research due to its potential bioactivity. Studies have suggested that this compound may exhibit properties relevant to anti-inflammatory and antimicrobial applications. The presence of both the chloropropyl and trifluoromethoxy groups is believed to influence its interaction with biological targets, making it a valuable scaffold for medicinal chemistry investigations.

Evidence from cutting-edge research indicates that derivatives of mandelic acid have shown promise in addressing various therapeutic challenges. For instance, modifications in the phenolic ring or side chains can lead to enhanced binding affinity to specific enzymes or receptors. The unique structural features of 4-(3-Chloropropyl)-2-(trifluoromethoxy)mandelic acid position it as a potential lead compound for further optimization in drug discovery programs.

The impact of fluorine atoms on pharmaceutical compounds is well-documented, with trifluoromethyl groups being particularly prevalent in marketed drugs due to their ability to improve metabolic stability and binding affinity. In the context of 4-(3-Chloropropyl)-2-(trifluoromethoxy)mandelic acid, the trifluoromethoxy group may contribute to these desirable properties, making it an attractive candidate for further exploration.

Beyond pharmaceutical applications, this compound has potential uses in material science and industrial chemistry. Its unique structural motifs could be leveraged in the development of novel polymers or specialty chemicals with tailored properties. The ability to modify both the hydrophobicity and electronic characteristics through strategic functionalization makes 4-(3-Chloropropyl)-2-(trifluoromethoxy)mandelic acid a versatile building block for synthetic chemists.

The ongoing research into 4-(3-Chloropropyl)-2-(trifluoromethoxy)mandelic acid underscores its significance in modern chemical biology. As scientists continue to uncover new synthetic pathways and explore its biological profile, this compound is likely to play an increasingly important role in both academic research and industrial applications. Its unique combination of structural features offers a rich ground for innovation across multiple disciplines.